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Compound of Interest

Compound Name: aluminium chloride hexahydrate

Cat. No.: B8786481

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount to both personal safety and the integrity of experimental outcomes. This
guide provides essential, immediate safety and logistical information for the handling of
aluminium chloride hexahydrate, a compound that, while valuable in a multitude of
applications, presents notable hazards requiring stringent adherence to safety protocols.

Personal Protective Equipment (PPE): Your First
Line of Defense

When handling aluminium chloride hexahydrate, a comprehensive suite of personal
protective equipment is non-negotiable. This substance can cause severe skin burns and eye
damage.[1][2] The following table summarizes the required PPE.
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Specifications and

Body Part Required Protection
Standards
o Must conform to OSHA's 29
Safety goggles with side-
Eyes/Face ) ) CFR 1910.133 or European
shields or a face shield.
Standard EN166.[3][4]
_ _ Inspect gloves prior to use and
) Chemical-resistant gloves )
Skin o use proper removal technique.
(e.g., nitrile, neoprene).
[4]
Protective clothing should be
Long-sleeved laboratory coat, selected based on the
Body chemical-resistant apron, and concentration and amount of

impervious clothing.

the hazardous substance at

the specific workplace.[4][5]

Respiratory

A NIOSH/MSHA or European
Standard EN 149 approved

respirator.

Required when workplace
conditions warrant, such as
when dust is generated.[3][4] A
respiratory protection program
that meets OSHA's 29 CFR
1910.134 and ANSI Z88.2
requirements or European
Standard EN 149 must be
followed.[3]

Operational Plan: From Receipt to Disposal

A systematic approach to handling aluminium chloride hexahydrate minimizes risk. The

following workflow outlines the key procedural steps.
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Figure 1. Workflow for Handling Aluminium Chloride Hexahydrate.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b8786481?utm_src=pdf-body-img
https://www.benchchem.com/product/b8786481?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8786481?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Step-by-Step Handling Procedures

e Preparation:
o Thoroughly review the Safety Data Sheet (SDS) before beginning any work.

o Ensure a well-ventilated work area, such as a chemical fume hood, is used.[3] Facilities
should be equipped with an eyewash station and a safety shower.[3]

o Don all required personal protective equipment as detailed in the table above.
» Handling:
o Avoid the formation of dust.[4]
o When weighing or transferring the solid, do so carefully to minimize airborne particles.

o If preparing an aqueous solution, slowly add the aluminium chloride hexahydrate to
water, never the other way around, as the reaction can be exothermic.[6]

» Storage:

o Store in a cool, dry, well-ventilated area away from incompatible substances such as
strong bases and oxidizing agents.[3][7]

o Keep the container tightly closed to prevent absorption of moisture from the air.[4] The
recommended storage temperature is between 15 — 25 °C.[1]

Emergency Procedures: Immediate Actions are
Critical

Accidental exposure requires swift and appropriate action.
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Exposure Route Immediate Action

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i i i

upper and lower eyelids.[3] Seek immediate

medical attention.[3]

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated

Skin Contact ) ) )
clothing and shoes.[3] Seek medical attention.

[3]

Move the exposed person to fresh air. If
Inhalation breathing is difficult, give oxygen.[3] Seek

medical aid.[3]

Do NOT induce vomiting.[1] If the person is
Ingestion conscious and alert, give 2-4 cupfuls of milk or

water.[3] Seek immediate medical attention.[3]

Disposal Plan: Responsible Waste Management

Improper disposal of aluminium chloride hexahydrate can harm the environment.

o Waste Collection: Collect all waste material, including contaminated PPE, in a designated
and clearly labeled hazardous waste container.

e Neutralization: Depending on local regulations and institutional policies, small quantities of
aluminium chloride solutions may be neutralized.[6] This should be done with extreme
caution by slowly adding a weak base like sodium bicarbonate to a stirred, ice-cooled
solution of the aluminium chloride waste.[6] This process is exothermic and produces gas, so
it must be done in a well-ventilated area and with appropriate PPE.[6]

o Professional Disposal: For larger quantities or if neutralization is not permitted, arrange for
disposal by a licensed hazardous waste disposal company.[6] Do not dispose of down the
drain or in regular trash.[2][4]
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By adhering to these stringent safety and handling protocols, you can mitigate the risks
associated with aluminium chloride hexahydrate and ensure a safe and productive research
environment. Always prioritize safety and consult your institution's environmental health and
safety department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Aluminium Chloride Hexahydrate]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b8786481#personal-protective-equipment-for-
handling-aluminium-chloride-hexahydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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